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Compound of Interest

Compound Name: Icafolin-methyl

Cat. No.: B15606773 Get Quote

Disclaimer: Icafolin-methyl is a novel herbicide active ingredient currently undergoing

regulatory review in major markets, including the United States and the European Union. As of

December 2025, comprehensive ecotoxicological data from regulatory assessments are not yet

publicly available. This guide has been compiled based on preliminary scientific publications,

information from the manufacturer (Bayer), and established regulatory testing frameworks for

pesticides. The quantitative data presented in the tables are representative examples based on

typical reporting formats and do not reflect actual experimental results for Icafolin-methyl.

Executive Summary
Icafolin-methyl is a new post-emergence herbicide belonging to the benzoylpyrazole chemical

class.[1] Its primary mode of action in target plant species is the inhibition of tubulin

polymerization, a critical process for cell division and growth.[2][3] In planta, Icafolin-methyl is
hydrolyzed to its primary metabolite, icafolin, which also exhibits herbicidal activity.[1][2]

Developed by Bayer, Icafolin-methyl is positioned as a new tool for managing herbicide-

resistant weeds and is purported to have an "exceptional safety and sustainability profile".[4][5]

This technical guide provides a comprehensive overview of the anticipated ecotoxicological

profile of Icafolin-methyl and its primary metabolite, icafolin. It outlines the standard

experimental protocols required for regulatory approval and presents a framework for the

expected environmental fate and effects data.

Chemical Identity and Physicochemical Properties
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Active Ingredient: Icafolin-methyl Chemical Class: Benzoylpyrazole[1] Primary Metabolite:

Icafolin[1] Manufacturer: Bayer CropScience[6]

A summary of the known and expected physicochemical properties of Icafolin-methyl is
presented in Table 1. These properties are crucial for predicting the environmental fate and

transport of the compound.

Table 1. Physicochemical Properties of Icafolin-methyl

Property Value Source

Water Solubility Data not publicly available [6]

Vapor Pressure Data not publicly available [6]

Octanol-Water Partition

Coefficient (Log Kow)
Data not publicly available [6]

Dissociation Constant (pKa) Data not publicly available [6]

Environmental Fate and Metabolism
The environmental fate of a pesticide describes its persistence and transformation in various

environmental compartments. Key studies investigate its degradation in soil, water, and

sediment, as well as its potential for bioaccumulation.

Abiotic and Biotic Degradation
Standard experimental protocols for determining the degradation of Icafolin-methyl and its

metabolites in the environment are outlined below.

Experimental Protocols:

Aerobic Soil Metabolism (OECD 307): This study evaluates the rate and pathway of

degradation in aerobic soil. The test substance, typically radiolabeled, is applied to soil

samples incubated under controlled temperature, moisture, and aerobic conditions. Samples

are taken at various intervals and analyzed for the parent compound and transformation

products. The time for 50% dissipation (DT50) is calculated.
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Anaerobic Soil Metabolism (OECD 307): This protocol is similar to the aerobic study but is

conducted under anaerobic (flooded) conditions to simulate environments with low oxygen

levels.

Aerobic and Anaerobic Aquatic Metabolism (OECD 308): This study assesses degradation in

aquatic systems, including the water column and sediment. The test substance is applied to

a water-sediment system, and degradation is monitored over time in both compartments

under aerobic and anaerobic conditions.

Photolysis in Water (OECD 316): This study determines the degradation of the substance in

water when exposed to light, simulating the effect of sunlight on surface waters.

Mobility and Bioaccumulation
The mobility of Icafolin-methyl in soil and its potential to accumulate in organisms are critical

aspects of its environmental risk assessment.

Experimental Protocols:

Soil Adsorption/Desorption (OECD 106): This study measures the extent to which the

pesticide binds to different soil types. The adsorption coefficient (Kd) and the organic carbon-

normalized adsorption coefficient (Koc) are determined to predict the potential for leaching.

Bioaccumulation in Fish (OECD 305): This study evaluates the potential for the pesticide to

accumulate in fish tissues. Fish are exposed to the test substance in water, and the uptake

and depuration are measured to calculate the Bioconcentration Factor (BCF).

Ecotoxicological Profile
Ecotoxicological studies are conducted to determine the potential adverse effects of Icafolin-
methyl and its metabolites on non-target organisms. The following sections outline the

expected data for aquatic and terrestrial organisms.

Aquatic Ecotoxicity
The potential effects on aquatic organisms are assessed across different trophic levels.

Standard acute and chronic toxicity tests are performed.
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Table 2. Aquatic Ecotoxicity of Icafolin-methyl (Representative Data)

Test Organism Endpoint Value (µg/L) Source

Fish (e.g., Rainbow

Trout)
96-hr LC50

Data not publicly

available

Aquatic Invertebrate

(e.g., Daphnia magna)
48-hr EC50

Data not publicly

available

Algae (e.g.,

Pseudokirchneriella

subcapitata)

72-hr EC50
Data not publicly

available

Fish (e.g., Fathead

Minnow)
Chronic NOEC

Data not publicly

available

Aquatic Invertebrate

(e.g., Daphnia magna)
Chronic NOEC

Data not publicly

available

Experimental Protocols:

Fish Acute Toxicity Test (OECD 203): This test determines the concentration of the

substance that is lethal to 50% (LC50) of the test fish population over a 96-hour exposure

period.

Daphnia sp. Acute Immobilisation Test (OECD 202): This test measures the concentration

that causes immobilization in 50% (EC50) of the daphnids over a 48-hour period.

Alga, Growth Inhibition Test (OECD 201): This test evaluates the effect of the substance on

the growth of algae over 72 hours, with the EC50 representing the concentration that inhibits

growth by 50%.

Fish Early-life Stage Toxicity Test (OECD 210): A chronic study that exposes fish from the

embryo stage through early development to determine the No-Observed-Effect-

Concentration (NOEC).

Daphnia magna Reproduction Test (OECD 211): A chronic study assessing the impact on the

reproductive output of daphnids to establish a NOEC.
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Terrestrial Ecotoxicity
The potential risks to terrestrial organisms, including birds, bees, and soil organisms, are

essential components of the ecotoxicological profile.

Table 3. Terrestrial Ecotoxicity of Icafolin-methyl (Representative Data)

Test Organism Endpoint Value Source

Bird (e.g., Bobwhite

Quail)
Acute Oral LD50

Data not publicly

available (mg/kg bw)

Bird (e.g., Mallard

Duck)
Dietary LC50

Data not publicly

available (mg/kg diet)

Honeybee (Apis

mellifera)
Acute Contact LD50

Data not publicly

available (µ g/bee )

Honeybee (Apis

mellifera)
Acute Oral LD50

Data not publicly

available (µ g/bee )

Earthworm (Eisenia

fetida)
14-day LC50

Data not publicly

available (mg/kg soil)

Soil Microorganisms
Nitrogen

Transformation

Data not publicly

available (% effect)

Non-target Terrestrial

Plants

EC50 (emergence,

growth)

Data not publicly

available (g/ha)

Experimental Protocols:

Avian Acute Oral Toxicity Test (OECD 223): This test determines the single oral dose that is

lethal to 50% (LD50) of the test birds.

Avian Dietary Toxicity Test (OECD 205): This study determines the concentration in the diet

that is lethal to 50% (LC50) of young birds over a 5-day exposure period.

Honeybee Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine

the dose (LD50) that is lethal to 50% of adult honeybees following direct contact or ingestion
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of the substance.

Earthworm Acute Toxicity Test (OECD 207): This test evaluates the lethal concentration

(LC50) of the substance in soil to earthworms over a 14-day period.

Soil Microorganisms: Nitrogen Transformation Test (OECD 216): This study assesses the

effect of the substance on the nitrogen transformation activity of soil microorganisms.

Terrestrial Plant Test: Seedling Emergence and Seedling Growth (OECD 208): This test

evaluates the effects of the substance on the emergence and growth of several non-target

plant species.

Signaling Pathways and Mechanism of Toxicity
The primary mode of action of Icafolin-methyl in plants is the inhibition of tubulin

polymerization.[2][3] This disrupts the formation of microtubules, which are essential for cell

division, leading to the cessation of growth and eventual death of the weed. The diagram below

illustrates this mechanism.
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Caption: Mechanism of action of Icafolin-methyl in plants.
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The ecotoxicological effects on non-target organisms would depend on the conservation of the

tubulin protein and its role in those organisms. Further research is needed to elucidate the

specific signaling pathways affected in non-target species.

Environmental Risk Assessment Workflow
The environmental risk assessment for a new pesticide like Icafolin-methyl follows a

structured workflow, integrating exposure and effects data to characterize potential risks.

Exposure Assessment Effects Assessment

Risk Characterization

Environmental Fate Studies
(Degradation, Mobility)

Predicted Environmental
Concentration (PEC)

Risk Quotient (RQ)
PEC / PNEC

Ecotoxicity Studies
(Aquatic & Terrestrial)

Predicted No-Effect
Concentration (PNEC)

Risk Management & Mitigation

if RQ > 1

Click to download full resolution via product page

Caption: Environmental risk assessment workflow for a new pesticide.

Conclusion
Icafolin-methyl represents a novel herbicidal active ingredient with a distinct mode of action.

While claims of a favorable safety and sustainability profile are prominent, a comprehensive

public dataset on its ecotoxicological effects is pending the completion of regulatory reviews.
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The information presented in this guide outlines the expected framework for the

ecotoxicological profile of Icafolin-methyl and its primary metabolite, icafolin, based on

established international guidelines for pesticide assessment. As regulatory agencies in the

US, EU, and other regions publish their findings, the specific quantitative data will become

available to populate the tables and refine the risk assessment for this new herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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